Cas no 762258-45-7 (5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile)
762258-45-7 structure
Product Name:5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile
CAS No:762258-45-7
MF:C17H16N4O2
MW:308.334543228149
MDL:MFCD04496889
CID:3110220
PubChem ID:3433855
Update Time:2025-04-21
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile
- ALBB-004922
- H23646
- AKOS005171459
- Z31199337
- 762258-45-7
- LS-01835
- STK501388
- AB00981611-01
- MFCD04496889
-
- MDL: MFCD04496889
- Inchi: 1S/C17H16N4O2/c18-13-14-12-16(21(22)23)6-7-17(14)20-10-8-19(9-11-20)15-4-2-1-3-5-15/h1-7,12H,8-11H2
- InChI Key: SOZFFYQRCNJDOU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)N1CCN(C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 308.12732577Da
- Monoisotopic Mass: 308.12732577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 76.1Ų
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N020170-250mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N020170-500mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N020170-1000mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB405553-500 mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB405553-1 g |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB405553-500mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile; . |
762258-45-7 | 500mg |
€205.00 | 2025-04-16 | ||
| abcr | AB405553-1g |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile; . |
762258-45-7 | 1g |
€237.00 | 2025-04-16 | ||
| A2B Chem LLC | AI98100-500mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AI98100-1g |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | >95% | 1g |
$439.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742210-1g |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile |
762258-45-7 | 98% | 1g |
¥1744.00 | 2024-07-28 |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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